N-(naphthalen-1-yl)-2-nitro-N-[(2-nitrophenyl)sulfonyl]benzenesulfonamide

• Molecular Formula: C22H15N3O8S2
• Molecular Weight: 513.5 g/mol
• IUPAC Name: N-naphthalen-1-yl-2-nitro-N-(2-nitrophenyl)sulfonylbenzenesulfonamide
• InChI: InChI=1S/C22H15N3O8S2/c26-23(27)19-11-3-5-14-21(19)34(30,31)25(18-13-7-9-16-8-1-2-10-17(16)18)35(32,33)22-15-6-4-12-20(22)24(28)29/h1-15H
• InChI Key: FHIAMVDUBUFUQV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2N(S(=O)(=O)C3=CC=CC=C3[N+](=O)[O-])S(=O)(=O)C4=CC=CC=C4[N+](=O)[O-]

Description

N-(1-NAPHTHYL)-2-NITRO-N-[(2-NITROPHENYL)SULFONYL]-1-BENZENESULFONAMIDE is a complex organic compound that belongs to the class of sulfonamides Sulfonamides are known for their wide range of applications in medicinal chemistry, particularly as antibiotics

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(1-NAPHTHYL)-2-NITRO-N-[(2-NITROPHENYL)SULFONYL]-1-BENZENESULFONAMIDE typically involves multi-step organic reactions. One common method includes the reaction of 1-naphthylamine with 2-nitrobenzenesulfonyl chloride under basic conditions to form the intermediate N-(1-naphthyl)-2-nitrobenzenesulfonamide. This intermediate is then further reacted with 2-nitrobenzenesulfonyl chloride to yield the final product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors and automated systems to ensure consistent quality and yield. The reaction conditions, such as temperature, pressure, and solvent choice, are carefully controlled to maximize efficiency and minimize by-products.

Chemical Reactions Analysis

Types of Reactions

N-(1-NAPHTHYL)-2-NITRO-N-[(2-NITROPHENYL)SULFONYL]-1-BENZENESULFONAMIDE undergoes various chemical reactions, including:

Oxidation: The nitro groups can be reduced to amines under specific conditions.

Reduction: The compound can be reduced to form corresponding amines.

Substitution: The sulfonamide group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or hydrogen in the presence of a catalyst are used.

Substitution: Nucleophiles like amines or thiols can be used under basic or acidic conditions.

Major Products Formed

The major products formed from these reactions include various substituted sulfonamides and amines, depending on the specific reaction conditions and reagents used.

Scientific Research Applications

N-(1-NAPHTHYL)-2-NITRO-N-[(2-NITROPHENYL)SULFONYL]-1-BENZENESULFONAMIDE has several scientific research applications:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor and its interactions with biological macromolecules.

Medicine: Explored for its potential therapeutic properties, including antibacterial and antifungal activities.

Industry: Utilized in the development of new materials and as a precursor for various industrial chemicals.

Mechanism of Action

The mechanism of action of N-(1-NAPHTHYL)-2-NITRO-N-[(2-NITROPHENYL)SULFONYL]-1-BENZENESULFONAMIDE involves its interaction with specific molecular targets. The sulfonamide group can mimic the structure of para-aminobenzoic acid (PABA), a substrate for bacterial enzymes involved in folic acid synthesis. By inhibiting these enzymes, the compound can exert antibacterial effects. Additionally, the nitro groups may participate in redox reactions, further influencing its biological activity.

Comparison with Similar Compounds

Similar Compounds

• N-(2-NAPHTHYL)-2-NITRO-N-[(2-NITROPHENYL)SULFONYL]-1-BENZENESULFONAMIDE
• N-(1-NAPHTHYL)-2-NITRO-N-[(3-NITROPHENYL)SULFONYL]-1-BENZENESULFONAMIDE
• N-(1-NAPHTHYL)-3-NITRO-N-[(2-NITROPHENYL)SULFONYL]-1-BENZENESULFONAMIDE

Uniqueness

N-(1-NAPHTHYL)-2-NITRO-N-[(2-NITROPHENYL)SULFONYL]-1-BENZENESULFONAMIDE is unique due to its specific arrangement of functional groups, which imparts distinct chemical and biological properties. The presence of both naphthyl and nitrophenyl groups enhances its potential interactions with various biological targets, making it a valuable compound for research and development.